Cas no 477548-62-2 (methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate
• CAS No: 477548-62-2
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5947577
• PubChem ID: 5059785
• Update Time: 2025-05-26

methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate
• Benzoic acid, 4-[[[4-(2,5-dimethylphenyl)-2-thiazolyl]amino]carbonyl]-, methyl ester
• methyl 4-((4-(2,5-dimethylphenyl)thiazol-2-yl)carbamoyl)benzoate
• F0866-0477
• Methyl 4-[[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamoyl]benzoate
• 477548-62-2
• methyl 4-{[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamoyl}benzoate
• AKOS024601392
• Oprea1_222730

• Inchi： 1S/C20H18N2O3S/c1-12-4-5-13(2)16(10-12)17-11-26-20(21-17)22-18(23)14-6-8-15(9-7-14)19(24)25-3/h4-11H,1-3H3,(H,21,22,23)
• InChI Key： WBMFJUIOTJNFSY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2=NC(C3=CC(C)=CC=C3C)=CS2)=O)C=C1

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• pka: 6.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate

Methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate (CAS No. 477548-62-2): A Comprehensive Overview

Methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate, identified by its CAS number 477548-62-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The molecular structure of methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate consists of a benzoate moiety linked to a carbamoyl group, which in turn is connected to a 1,3-thiazole ring substituted with a 2,5-dimethylphenyl group. This intricate arrangement of functional groups makes it a promising candidate for further investigation in various pharmacological contexts.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The thiazole ring, a key component of this compound, is known for its presence in numerous bioactive molecules and has been extensively studied for its potential role in drug discovery. Specifically, the 1,3-thiazole scaffold is found in several approved drugs and is recognized for its ability to interact with biological targets involved in inflammation, infection, and cancer.

The presence of the 2,5-dimethylphenyl group in the structure of methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate adds another layer of complexity and potential functionality. This aromatic group is known to influence the electronic properties of the molecule and can affect its binding affinity to biological targets. Additionally, the dimethylation at the 2 and 5 positions enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability.

Recent studies have highlighted the importance of carbamoyl-containing compounds in drug development. The carbamoyl group not only contributes to the molecular weight but also plays a crucial role in determining the pharmacokinetic properties of the drug. In particular, carbamoylated derivatives have shown promise in treating various diseases by modulating enzyme activity and receptor binding.

The benzoate moiety in methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate is another critical component that contributes to its potential therapeutic applications. Benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory properties. The incorporation of this moiety into the thiazole-carbamoylbenzoate framework suggests that this compound may exhibit similar activities while targeting additional biological pathways.

Current research efforts are focused on understanding the interactions between small molecules like methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate and their biological targets at a molecular level. Advanced computational techniques such as molecular docking and quantum mechanics simulations are being employed to predict binding affinities and identify potential drug candidates. These studies aim to provide insights into the mechanisms of action and optimize the design of future therapeutic agents.

In addition to computational studies, experimental approaches are being utilized to validate the biological activity of this compound. In vitro assays are being conducted to evaluate its effects on various enzymes and receptors relevant to neurological disorders. Preliminary results suggest that methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate may have neuroprotective properties by modulating pathways involved in oxidative stress and inflammation.

The synthesis of complex molecules like methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate requires meticulous planning and expertise in organic chemistry. The synthetic route involves multiple steps including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity.

The use of advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of producing complex heterocyclic compounds like this one. These techniques allow for precise control over molecular architecture and facilitate the introduction of diverse functional groups into the framework.

The pharmacological profile of methyl 4-{4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylcarbamoyl}benzoate is still under investigation; however， preliminary data indicate that it may have therapeutic potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive degeneration of neural cells and are associated with oxidative stress， inflammation， and mitochondrial dysfunction.

The thiazole ring is known to interact with metal ions， which play a crucial role in various neurological processes。 By modulating metal ion homeostasis， compounds containing thiazole moieties may help mitigate oxidative stress and protect neural cells from damage。 Additionally， the carbamoyl group could influence enzyme activity， further contributing to neuroprotection。

In conclusion，methyl 4-{4-(2，5-dimethylphenyl)-1，3-thiazol-2-ylcarbamoyl}benzoate (CAS No。477548-62-2) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， combined with preliminary evidence suggesting biological activity， make it an attractive molecule for developing novel therapeutic agents。 As research continues， we can expect more insights into its mechanisms of action and potential applications in treating neurological disorders。